Cas no 127473-64-7 (2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI))

2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI) structure
127473-64-7 structure
2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI)
127473-64-7
C8H12N2O
151.18574
103153
14746490

2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI) Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI)
    • 2(1H)-Pyrimidinone, 5-(1-methylpropyl)-, (S)- (9CI)
    • 127473-64-7
    • 5-[(2S)-BUTAN-2-YL]-1H-PYRIMIDIN-2-ONE
    • (S)-5-(sec-Butyl)pyrimidin-2(1H)-one
    • RVGMWNNRDHCHHO-LURJTMIESA-N
    • InChI=1S/C8H12N2O/c1-3-6(2)7-4-9-8(11)10-5-7/h4-6H,3H2,1-2H3,(H,9,10,11)/t6-/m0/s1
    • CC[C@@H](C)C1=CN=C(=O)N=C1

Computed Properties

  • 151.08723
  • 1
  • 1
  • 2
  • 152.094963011g/mol
  • 11
  • 218
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 1
  • 41.5Ų

Experimental Properties

  • 42.85

2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI) Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Silica Solvents: Ethanol ;  4 h, 290 °C
Reference
Catalytic depolymerization of Kraft lignin to high yield alkylated-phenols over CoMo/SBA-15 catalyst in supercritical ethanol
Rana, Masud; et al, RSC Advances, 2023, 13(43), 30022-30039

2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI) Raw materials

2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI) Preparation Products

2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI) Related Literature

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